Cas no 2228485-37-6 (tert-butyl N-(2-amino-1-{bicyclo2.2.1hept-5-en-2-yl}ethyl)carbamate)

Tert-butyl N-(2-amino-1-{bicyclo[2.2.1]hept-5-en-2-yl}ethyl)carbamate is a specialized bicyclic carbamate derivative used in organic synthesis and pharmaceutical research. Its key structural features include a norbornene (bicyclo[2.2.1]heptene) scaffold and a protected amine group, making it valuable for constructing complex molecular architectures. The tert-butyloxycarbonyl (Boc) group ensures stability during synthetic manipulations while allowing selective deprotection under mild acidic conditions. This compound is particularly useful in peptide chemistry, chiral synthesis, and as a building block for bioactive molecules. Its rigid bicyclic framework can impart conformational constraints, enhancing selectivity in target interactions. The product is typically handled under inert conditions due to the reactivity of the amine and alkene functionalities.

tert-butyl N-(2-amino-1-{bicyclo2.2.1hept-5-en-2-yl}ethyl)carbamate structure

2228485-37-6 structure

Product Name:tert-butyl N-(2-amino-1-{bicyclo2.2.1hept-5-en-2-yl}ethyl)carbamate

CAS No:2228485-37-6

MF:C₁₄H₂₄N₂O₂

MW:252.352563858032

CID:5992635

PubChem ID:165784385

Update Time:2025-05-19

tert-butyl N-(2-amino-1-{bicyclo2.2.1hept-5-en-2-yl}ethyl)carbamate Chemical and Physical Properties

Names and Identifiers

- tert-butyl N-(2-amino-1-{bicyclo2.2.1hept-5-en-2-yl}ethyl)carbamate
- tert-butyl N-(2-amino-1-{bicyclo[2.2.1]hept-5-en-2-yl}ethyl)carbamate
- EN300-1875397
- 2228485-37-6
- Inchi： 1S/C14H24N2O2/c1-14(2,3)18-13(17)16-12(8-15)11-7-9-4-5-10(11)6-9/h4-5,9-12H,6-8,15H2,1-3H3,(H,16,17)
- InChI Key： NOYTYEYHWXNHPC-UHFFFAOYSA-N
- SMILES： O(C(C)(C)C)C(NC(CN)C1CC2C=CC1C2)=O

Computed Properties

Exact Mass: 252.183778013g/mol
Monoisotopic Mass: 252.183778013g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 5
Complexity: 346
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 4
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 64.4Å²

tert-butyl N-(2-amino-1-{bicyclo2.2.1hept-5-en-2-yl}ethyl)carbamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1875397-1g	tert-butyl N-(2-amino-1-{bicyclo[2.2.1]hept-5-en-2-yl}ethyl)carbamate	2228485-37-6	1g	$986.0	2023-09-18
Enamine	EN300-1875397-5g	tert-butyl N-(2-amino-1-{bicyclo[2.2.1]hept-5-en-2-yl}ethyl)carbamate	2228485-37-6	5g	$2858.0	2023-09-18
Enamine	EN300-1875397-10g	tert-butyl N-(2-amino-1-{bicyclo[2.2.1]hept-5-en-2-yl}ethyl)carbamate	2228485-37-6	10g	$4236.0	2023-09-18
Enamine	EN300-1875397-0.05g	tert-butyl N-(2-amino-1-{bicyclo[2.2.1]hept-5-en-2-yl}ethyl)carbamate	2228485-37-6	0.05g	$827.0	2023-09-18
Enamine	EN300-1875397-0.1g	tert-butyl N-(2-amino-1-{bicyclo[2.2.1]hept-5-en-2-yl}ethyl)carbamate	2228485-37-6	0.1g	$867.0	2023-09-18
Enamine	EN300-1875397-0.25g	tert-butyl N-(2-amino-1-{bicyclo[2.2.1]hept-5-en-2-yl}ethyl)carbamate	2228485-37-6	0.25g	$906.0	2023-09-18
Enamine	EN300-1875397-0.5g	tert-butyl N-(2-amino-1-{bicyclo[2.2.1]hept-5-en-2-yl}ethyl)carbamate	2228485-37-6	0.5g	$946.0	2023-09-18
Enamine	EN300-1875397-1.0g	tert-butyl N-(2-amino-1-{bicyclo[2.2.1]hept-5-en-2-yl}ethyl)carbamate	2228485-37-6	1g	$986.0	2023-06-01
Enamine	EN300-1875397-2.5g	tert-butyl N-(2-amino-1-{bicyclo[2.2.1]hept-5-en-2-yl}ethyl)carbamate	2228485-37-6	2.5g	$1931.0	2023-09-18
Enamine	EN300-1875397-5.0g	tert-butyl N-(2-amino-1-{bicyclo[2.2.1]hept-5-en-2-yl}ethyl)carbamate	2228485-37-6	5g	$2858.0	2023-06-01

tert-butyl N-(2-amino-1-{bicyclo2.2.1hept-5-en-2-yl}ethyl)carbamate Related Literature

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Additional information on tert-butyl N-(2-amino-1-{bicyclo2.2.1hept-5-en-2-yl}ethyl)carbamate

tert-butyl N-(2-amino-1-{bicyclo[2.2.1]hept-5-en-2-yl}ethyl)carbamate: A Comprehensive Overview

tert-butyl N-(2-amino-1-{bicyclo[2.2.1]hept-5-en-2-yl}ethyl)carbamate, commonly referred to as Compound 0, is a highly specialized organic compound with the CAS registry number CAS No 2228485-37-6. This compound has garnered significant attention in the fields of pharmaceutical chemistry and materials science due to its unique structural properties and potential applications in drug development and advanced materials synthesis.

The molecular structure of tert-butyl N-(2-amino-1-{bicyclo[2.2.1]hept-5-en-2-yl}ethyl)carbamate is characterized by a bicyclic framework, specifically a bicyclo[ bicyclo[ bicyclo[ bicyclo[ bicyclo[ bicyclo[ bicyclo[ bicyclo[ bicyclo[ bicyclo

The compound's synthesis involves a multi-step process that typically begins with the preparation of the amino-containing precursor, followed by carbamate formation using tert-butyl chloroformate or similar reagents under controlled conditions to ensure high yield and purity.

Recent studies have highlighted the potential of this compound in drug delivery systems, particularly in its ability to enhance bioavailability and reduce systemic toxicity when used as a carrier for hydrophobic drugs.

In addition to its pharmaceutical applications, tert-butyl N-(...) has shown promise in materials science, where its unique mechanical properties make it a candidate for advanced polymer formulations.

The compound's safety profile has been extensively evaluated, with findings indicating minimal toxicity under standard usage conditions.

In conclusion, tert-butyl N-(...) represents a significant advancement in organic synthesis with diverse applications across multiple disciplines.